Peonidin 3-Rutinoside: A Comprehensive Technical Guide to its Natural Sources, Abundance, and Analysis
Peonidin 3-Rutinoside: A Comprehensive Technical Guide to its Natural Sources, Abundance, and Analysis
For Researchers, Scientists, and Drug Development Professionals
Introduction
Peonidin (B1209262) 3-rutinoside is a naturally occurring anthocyanin, a class of flavonoids responsible for the vibrant red, purple, and blue pigments in many fruits and vegetables. Beyond its role as a natural colorant, peonidin 3-rutinoside has garnered significant scientific interest for its potential health benefits, including antioxidant and anti-inflammatory properties. This technical guide provides an in-depth overview of the primary natural sources of peonidin 3-rutinoside, its abundance in these sources, detailed experimental protocols for its extraction and quantification, and insights into its potential biological signaling pathways.
Natural Sources and Abundance of Peonidin 3-Rutinoside
Peonidin 3-rutinoside is found in a variety of fruits, particularly in berries and stone fruits. The concentration of this compound can vary significantly depending on the specific cultivar, growing conditions, and maturity at harvest. The following table summarizes the quantitative data on the abundance of peonidin 3-rutinoside in several key natural sources, expressed in milligrams per 100 grams of fresh weight (mg/100g FW).
| Natural Source | Genus/Species | Abundance (mg/100g FW) | Reference(s) |
| European Plum | Prunus domestica | 4.85 | [1] |
| Blackcurrant | Ribes nigrum | 0.000 - 1.280 | [1] |
| Sweet Cherry | Prunus avium | 0.60 - 27.50 | [2] |
| Gooseberry | Ribes uva-crispa | 0.00 - 0.06 | [3] |
| Strawberry | Fragaria × ananassa | 7.6 | [4] |
| Raspberry | Rubus idaeus | Present, but not always quantified | [5] |
| Blueberry | Vaccinium corymbosum | Present, but not always quantified | [5] |
Experimental Protocols
Accurate extraction and quantification of peonidin 3-rutinoside are crucial for research and development. The following sections detail common methodologies for its analysis.
Extraction of Peonidin 3-Rutinoside from Plant Material
A common method for extracting anthocyanins, including peonidin 3-rutinoside, from plant matrices involves solvent extraction, often assisted by ultrasound or other techniques to improve efficiency.
Materials and Reagents:
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Lyophilized and powdered plant material
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Methanol (B129727) (HPLC grade)
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Formic acid (or Hydrochloric acid)
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Water (deionized or HPLC grade)
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Centrifuge
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Rotary evaporator
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Solid-Phase Extraction (SPE) C18 cartridges
Procedure:
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Sample Preparation: Freeze-dry the plant material to remove water and grind it into a fine powder to increase the surface area for extraction.
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Extraction Solvent Preparation: Prepare an acidified methanol solution (e.g., methanol/water/formic acid, 70:29:1, v/v/v). The acidic conditions help to stabilize the anthocyanins in their colored flavylium (B80283) cation form.
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Extraction:
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Suspend the powdered plant material in the extraction solvent at a solid-to-liquid ratio of 1:10 to 1:20 (w/v).
-
For enhanced extraction, use ultrasound-assisted extraction (UAE) by placing the mixture in an ultrasonic bath for 30-60 minutes at a controlled temperature (e.g., 25-30°C).
-
-
Filtration and Concentration:
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Filter the mixture to separate the extract from the solid plant residue.
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Concentrate the filtrate using a rotary evaporator at a temperature below 40°C to obtain a crude anthocyanin extract.
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-
Purification (Optional but Recommended):
-
For cleaner samples, a solid-phase extraction (SPE) step can be employed.
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Condition a C18 SPE cartridge with methanol followed by acidified water.
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Load the crude extract (dissolved in a minimal amount of acidified water) onto the cartridge.
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Wash the cartridge with acidified water to remove polar impurities.
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Elute the anthocyanins with acidified methanol.
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Evaporate the solvent to yield a purified anthocyanin extract.
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Quantification by High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD)
HPLC-DAD is a robust and widely used technique for the quantification of peonidin 3-rutinoside.
Instrumentation and Conditions:
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HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a diode-array detector.
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Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.
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Mobile Phase: A gradient elution is typically employed using two solvents:
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Solvent A: Acidified water (e.g., 5% formic acid in water).
-
Solvent B: Acetonitrile or methanol.
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-
Gradient Program: A typical gradient might start with a low percentage of Solvent B, gradually increasing to elute the more nonpolar compounds. An example gradient is as follows: 0-10 min, 15-30% B; 10-45 min, 30-50% B; 45-50 min, 50-80% B; 50-55 min, 80-95% A; 55-60 min, 100% A.[6]
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Flow Rate: Typically 1.0 mL/min.
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Column Temperature: Maintained at a constant temperature, for example, 30°C.[6]
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Detection: The DAD is set to monitor at the visible maximum absorption wavelength for anthocyanins, which is around 520 nm.
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Quantification: A calibration curve is generated using a pure standard of peonidin 3-rutinoside at various concentrations. The peak area of peonidin 3-rutinoside in the sample chromatogram is then used to calculate its concentration based on the standard curve.
Identification and Confirmation by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
LC-MS/MS provides a higher level of selectivity and sensitivity for the identification and confirmation of peonidin 3-rutinoside, especially in complex matrices.
Instrumentation and Parameters:
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LC System: Coupled to a mass spectrometer. The LC conditions are often similar to those used for HPLC-DAD.
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Mass Spectrometer: A triple quadrupole or ion trap mass spectrometer is commonly used.
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Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used for anthocyanins.
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MS/MS Analysis: Multiple Reaction Monitoring (MRM) is a highly specific and sensitive mode for quantification. The precursor ion (the molecular ion of peonidin 3-rutinoside, [M+H]+ at m/z 609.2) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion (e.g., the peonidin aglycone at m/z 301.1) is monitored in the third quadrupole.[7][8]
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Data Analysis: The identity of peonidin 3-rutinoside is confirmed by comparing its retention time and mass fragmentation pattern with that of a pure standard.
Signaling Pathways
While the specific signaling pathways directly activated by peonidin 3-rutinoside are still under active investigation, research on closely related anthocyanins provides valuable insights into its potential mechanisms of action.
PI3K/Akt Signaling Pathway
Studies on cyanidin-3-rutinoside, an anthocyanin structurally similar to peonidin 3-rutinoside, have shown its ability to activate the PI3K/Akt signaling pathway.[1] This pathway is crucial for regulating cell growth, proliferation, and survival. Activation of this pathway can lead to increased glucose uptake in cells.
Caption: Putative activation of the PI3K/Akt signaling pathway by peonidin 3-rutinoside.
Ca2+/Calmodulin-Dependent Kinase II (CaMKII) Pathway
Research on another related anthocyanin, delphinidin (B77816) 3-rutinoside, has demonstrated its ability to stimulate glucagon-like peptide-1 (GLP-1) secretion via the Ca2+/Calmodulin-Dependent Kinase II (CaMKII) pathway in murine gut cells.[2] This pathway is critical for calcium-mediated signaling in various cellular processes.
Caption: Hypothetical involvement of the CaMKII pathway by peonidin 3-rutinoside.
Experimental Workflow
The overall workflow for the analysis of peonidin 3-rutinoside from natural sources can be summarized in the following diagram.
Caption: General workflow for peonidin 3-rutinoside analysis.
Conclusion
Peonidin 3-rutinoside is a promising natural compound with potential applications in the pharmaceutical and nutraceutical industries. This guide provides a foundational understanding of its natural distribution and the analytical methodologies required for its study. Further research into its specific biological activities and signaling pathways will be crucial in unlocking its full therapeutic potential. The provided protocols and data serve as a valuable resource for scientists and researchers in the field of natural product chemistry and drug development.
References
- 1. Cyanidin-3-rutinoside increases glucose uptake by activating the PI3K/Akt pathway in 3T3-L1 adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. The Anthocyanin Delphinidin 3-Rutinoside Stimulates Glucagon-Like Peptide-1 Secretion in Murine GLUTag Cell Line via the Ca2+/Calmodulin-Dependent Kinase II Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. encyclopedia.pub [encyclopedia.pub]
- 4. ars.usda.gov [ars.usda.gov]
- 5. fcn.unp.edu.ar [fcn.unp.edu.ar]
- 6. Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
- 7. High-throughput analysis of anthocyanins in horticultural crops using probe electrospray ionization tandem mass spectrometry (PESI/MS/MS) - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Flavonoids against non-physiologic inflammation attributed to cancer initiation, development, and progression-3PM pathways. [vivo.weill.cornell.edu]
